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Compound of Interest

Compound Name: 3-Benzylimidazolidine-2,4-dione

Cat. No.: B2819837

Introduction: The Significance of 3-
Benzylimidazolidine-2,4-dione

3-Benzylimidazolidine-2,4-dione belongs to the hydantoin (imidazolidine-2,4-dione) class of
heterocyclic compounds. The hydantoin scaffold is a privileged structure in medicinal chemistry,
forming the core of various pharmaceutical agents with anticonvulsant, antiarrhythmic, and
antidiabetic properties[1][2]. The benzyl substitution at the N-3 position significantly influences
the molecule's lipophilicity and steric profile, which can modulate its biological activity and
pharmacokinetic properties.

Accurate and comprehensive characterization is a non-negotiable cornerstone of drug
discovery and development. It ensures the unequivocal confirmation of the molecular structure,
establishes purity, and provides the foundational data required for regulatory submission and
further pharmacological studies. This guide provides a detailed, multi-faceted approach to the
characterization of 3-Benzylimidazolidine-2,4-dione, integrating data from spectroscopic and
chromatographic techniques. The protocols are designed to be self-validating, ensuring
researchers can have high confidence in their results.

Physicochemical Properties Summary

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2819837?utm_src=pdf-interest
https://www.benchchem.com/product/b2819837?utm_src=pdf-body
https://www.benchchem.com/product/b2819837?utm_src=pdf-body
https://www.benchchem.com/product/b2819837?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6257050/
https://www.pmf.kg.ac.rs/KJS/en/pub/6b318c6a82f22b454a80524cbd205310_07082022_125157/05_%C5%A0mit_57.pdf
https://www.benchchem.com/product/b2819837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2819837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source

Molecular Formula C10H10N202 PubChem CID: 703698[3]
Molecular Weight 190.20 g/mol PubChem CID: 703698[3]
Exact Mass 190.074227566 Da PubChem CID: 703698[3]
IUPAC Name fi:zf'benzylimidazondine'm' PubChem CID: 703698]3]

Structure 0 PubChem

Integrated Characterization Workflow

The confirmation of a compound's identity and purity is not achieved by a single technique but
by the convergence of evidence from multiple orthogonal methods. The following workflow
illustrates the logical progression from a newly synthesized sample to a fully characterized
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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